![molecular formula C16H16ClFN4OS B2636450 N-(4-chloro-2-fluorophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide CAS No. 1251572-94-7](/img/structure/B2636450.png)
N-(4-chloro-2-fluorophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chloro-2-fluorophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16ClFN4OS and its molecular weight is 366.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
N-(4-chloro-2-fluorophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide and its derivatives have shown potential in antimicrobial activities. For instance, a study synthesized and evaluated the antimicrobial activities of compounds having sulphamido moiety, showing efficacy in antibacterial and antifungal applications (Nunna et al., 2014). Another research on pyrimidine incorporated Schiff base of isoniazid indicated that these compounds displayed significant antibacterial, antifungal, and antituberculosis activities, suggesting their potential in treating various microbial infections (Soni & Patel, 2017).
Antitumor and Anticancer Properties
Compounds related to this compound have been explored for their antitumor and anticancer properties. Novel derivatives were synthesized and screened for their cytotoxicity on various cancer cell lines, demonstrating significant potential in cancer treatment (Vinayak et al., 2014). In another study, acetamide, pyrrole, and pyrrolopyrimidine derivatives containing a pyrazole moiety showed effective antitumor activity, outperforming the reference drug doxorubicin in some cases (Alqasoumi et al., 2009).
Radioimaging Applications
This compound derivatives have been used in radioimaging. For instance, [18F]PBR111, a selective radioligand, was synthesized for imaging the translocator protein with positron emission tomography, indicating its potential in diagnostic imaging (Dollé et al., 2008).
Inhibitory and Antiviral Activities
The compound and its derivatives have shown inhibitory activities against specific enzymes and potential antiviral properties. For instance, certain acetamide derivatives were potent thrombin inhibitors, which could have implications in treating thrombosis (Lee et al., 2007). Another study provided insights into the structure, analysis, and docking of a novel anti COVID-19 molecule, suggesting its binding affinity and potential antiviral efficacy against SARS-CoV-2 (Mary et al., 2020).
Properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClFN4OS/c17-11-3-4-13(12(18)7-11)21-15(23)9-24-16-8-14(19-10-20-16)22-5-1-2-6-22/h3-4,7-8,10H,1-2,5-6,9H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIMJHFAPSJCHCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC(=NC=N2)SCC(=O)NC3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.